![molecular formula C21H26N2O3 B5349077 N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide](/img/structure/B5349077.png)
N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide
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Overview
Description
N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It was first synthesized in the early 1990s by scientists at Merck Research Laboratories. Since then, it has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide acts as a competitive antagonist of the dopamine D4 receptor, blocking the binding of dopamine and other ligands to the receptor. This leads to a decrease in the activity of the mesolimbic dopaminergic pathway and a reduction in reward-seeking behavior.
Biochemical and Physiological Effects
Studies have shown that this compound can modulate the release of dopamine and other neurotransmitters in the brain, leading to changes in behavior and cognition. It has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide in lab experiments is its selectivity for the dopamine D4 receptor, which allows for more precise manipulation of the dopaminergic system. However, its potency and efficacy can vary depending on the experimental conditions, and its effects may be influenced by other factors such as age, sex, and genetic background.
Future Directions
There are several potential directions for future research on N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide. One area of interest is its potential therapeutic applications in psychiatric disorders such as schizophrenia and addiction. Another area of research is the development of more selective and potent dopamine D4 receptor antagonists for use in basic and clinical neuroscience. Additionally, studies on the mechanisms underlying the effects of this compound on behavior and cognition could provide insights into the role of the dopaminergic system in these processes.
Synthesis Methods
The synthesis of N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide involves several steps, including the preparation of the starting materials and the coupling of the benzamide and morpholine groups. The final product is obtained through purification and crystallization.
Scientific Research Applications
N-(4-isopropoxyphenyl)-4-(4-morpholinylmethyl)benzamide has been used in numerous scientific studies to investigate the role of the dopamine D4 receptor in various physiological and pathological processes. It has been shown to modulate the activity of the mesolimbic dopaminergic pathway, which is involved in reward processing and addiction.
properties
IUPAC Name |
4-(morpholin-4-ylmethyl)-N-(4-propan-2-yloxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-16(2)26-20-9-7-19(8-10-20)22-21(24)18-5-3-17(4-6-18)15-23-11-13-25-14-12-23/h3-10,16H,11-15H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GROGPWNSKHHYLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)CN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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